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Compound of Interest

Compound Name: Methyl 3-bromo-2-methylbenzoate

Cat. No.: B137484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 99548-54-6 (Note: The CAS number 104332-63-0 provided in the topic is not

commonly associated with this compound in scientific literature and databases.)

Introduction
Methyl 3-bromo-2-methylbenzoate is a halogenated aromatic ester that serves as a crucial

building block in organic synthesis. Its utility is particularly pronounced in the fields of medicinal

chemistry and drug development, where the strategic placement of its bromo and methyl

functionalities allows for versatile downstream chemical modifications. This technical guide

provides a comprehensive overview of its physicochemical properties, synthesis, spectroscopic

characterization, and applications, with a focus on its role in the development of novel

therapeutics.

Physicochemical Properties
The key physicochemical properties of Methyl 3-bromo-2-methylbenzoate are summarized in

the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₉H₉BrO₂ [1]

Molecular Weight 229.07 g/mol [1]

Appearance
White to light yellow powder or

solid
[1][2]

Melting Point 29-31 °C [3]

Boiling Point 140 °C at 21 mmHg [4]

Density 1.4 ± 0.1 g/cm³ [3]

Solubility

Soluble in chloroform and

other organic solvents. Slightly

soluble in water.

[1]

Synthesis
Methyl 3-bromo-2-methylbenzoate is typically synthesized from its corresponding carboxylic

acid, 3-bromo-2-methylbenzoic acid, through esterification.

General Reaction Scheme
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Esterification of 3-bromo-2-methylbenzoic Acid

Reactants Reagents & Conditions

3-bromo-2-methylbenzoic acid

Methyl 3-bromo-2-methylbenzoate

+

Iodomethane (CH₃I)

+

Sodium Bicarbonate (NaHCO₃) DMF (Solvent) 60 °C
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Experimental Workflow for Synthesis

Start

Combine 3-bromo-2-methylbenzoic acid,
NaHCO₃, and CH₃I in DMF

Heat to 60 °C and stir for 2 hours

Cool to room temperature
and pour into ice water

Extract with ethyl acetate

Wash organic phase with
water and brine

Dry over MgSO₄

Remove solvent under
reduced pressure

Obtain Methyl 3-bromo-2-methylbenzoate
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Role in Sonidegib Synthesis

3-bromo-2-methylbenzoic acid
(precursor to the title compound)

Suzuki Coupling

Biphenyl Intermediate

Acylation

Sonidegib (Odomzo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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